Cas no 623570-54-7 (4-Chloro-1H-pyrazole-3-carbaldehyde)

4-Chloro-1H-pyrazole-3-carbaldehyde structure
623570-54-7 structure
Product Name:4-Chloro-1H-pyrazole-3-carbaldehyde
CAS No:623570-54-7
MF:C4H3ClN2O
MW:130.53241944313
MDL:MFCD00110641
CID:956552
PubChem ID:2761026
Update Time:2025-04-19

4-Chloro-1H-pyrazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-1H-pyrazole-3-carbaldehyde
    • 4-Chloro-1H-pyrazole-3-carboxaldehyde
    • 4-chloro-1H-pyrazole-5-carbaldehyde
    • 4-CHLORO-3-FORMYLPYRAZOLE
    • 4-Chloro-3-formyl-1H-pyrazole
    • 4-chloropyrazole-5-carbaldehyde
    • MFCD00110641
    • DB-073104
    • 623570-54-7
    • DTXSID00375487
    • D86408
    • J-514882
    • AKOS015848964
    • 4-chloro-3-formylpyrazole, AldrichCPR
    • JCXMSYLXHJLALJ-UHFFFAOYSA-N
    • STL414701
    • SCHEMBL569128
    • PS-3057
    • chloropyrazolealdehyde
    • 4-Chloro-2H-pyrazole-3-carbaldehyde
    • EN300-155248
    • CS-0188387
    • A868495
    • AKOS005168992
    • MDL： MFCD00110641
    • Inchi： 1S/C4H3ClN2O/c5-3-1-6-7-4(3)2-8/h1-2H,(H,6,7)
    • InChI Key： JCXMSYLXHJLALJ-UHFFFAOYSA-N
    • SMILES： ClC1C=NNC=1C=O

Computed Properties

  • Exact Mass: 129.99300
  • Monoisotopic Mass: 129.9933904g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 98
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 45.75000
  • LogP: 0.87560

4-Chloro-1H-pyrazole-3-carbaldehyde Security Information

  • HazardClass：IRRITANT

4-Chloro-1H-pyrazole-3-carbaldehyde Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-1H-pyrazole-3-carbaldehyde Pricemore >>

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